Cas no 2034222-58-5 (2-(3-methylphenoxy)-N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide)

• Product Name: 2-(3-methylphenoxy)-N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide
• CAS No: 2034222-58-5
• MF: C₂₁H₂₈N₆O₃
• MW: 412.485424041748
• CID: 6585292
• PubChem ID: 121138136
• Update Time: 2025-05-03

2-(3-methylphenoxy)-N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenoxy)-N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide
• AKOS032457166
• F6438-3850
• 2-(3-methylphenoxy)-N-{[4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl]methyl}acetamide
• 2-(3-methylphenoxy)-N-[(4-morpholin-4-yl-6-pyrrolidin-1-yl-1,3,5-triazin-2-yl)methyl]acetamide
• N-((4-morpholino-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-yl)methyl)-2-(m-tolyloxy)acetamide
• 2034222-58-5

• Inchi： 1S/C21H28N6O3/c1-16-5-4-6-17(13-16)30-15-19(28)22-14-18-23-20(26-7-2-3-8-26)25-21(24-18)27-9-11-29-12-10-27/h4-6,13H,2-3,7-12,14-15H2,1H3,(H,22,28)
• InChI Key： JWEZWPISRFKRFP-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC(CNC(COC3C=CC=C(C)C=3)=O)=NC(=N2)N2CCCC2)CC1

Computed Properties

• Exact Mass: 412.22228878g/mol
• Monoisotopic Mass: 412.22228878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 541
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.7Ų

Additional information on 2-(3-methylphenoxy)-N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide

2-(3-methylphenoxy)-N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide: A Comprehensive Overview

The compound 2-(3-methylphenoxy)-N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide, identified by the CAS number 2034222-58-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a triazine ring system, a morpholine group, and a pyrrolidine moiety. These structural features contribute to its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of triazine-based compounds in drug design due to their ability to act as scaffolds for bioactive molecules. The presence of the triazine ring in this compound provides a platform for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties. For instance, researchers have explored the use of triazine-containing compounds in anti-cancer drug development, where they have shown promise as inhibitors of specific enzymes involved in tumor progression.

The morpholine group within the molecule is another key feature that contributes to its stability and reactivity. Morpholine derivatives are widely used in pharmaceuticals due to their ability to form hydrogen bonds and their compatibility with biological systems. This group enhances the compound's solubility and bioavailability, making it a valuable candidate for drug delivery systems. Recent advancements in medicinal chemistry have further elucidated the role of morpholine-containing compounds in modulating cellular pathways associated with neurodegenerative diseases.

The pyrrolidine moiety adds another layer of complexity to this compound's structure. Pyrrolidine rings are known for their flexibility and ability to participate in various chemical reactions. In this compound, the pyrrolidine group likely plays a role in stabilizing the overall structure and enhancing its interactions with target biomolecules. Emerging research has demonstrated that pyrrolidine-containing compounds can act as effective ligands for metal ions, opening new avenues for their application in catalysis and materials science.

From a synthetic perspective, the preparation of this compound involves multi-step reactions that require precise control over reaction conditions. The synthesis typically begins with the formation of the triazine core, followed by successive substitutions to introduce the morpholine and pyrrolidine groups. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, ensuring high yields and purity.

In terms of applications, this compound has shown potential in several areas. Its ability to act as a versatile building block makes it valuable in combinatorial chemistry and high-throughput screening campaigns. Additionally, its structural features suggest applications in agrochemicals, where triazine-based compounds are often used as herbicides or fungicides. Recent studies have also explored its use as a precursor for advanced materials such as polymers and nanoparticles.

From an environmental standpoint, understanding the fate and transport of this compound is crucial for assessing its safety and sustainability. Research into its degradation pathways has revealed that it undergoes hydrolysis under certain conditions, which could influence its persistence in aquatic environments. Regulatory agencies are increasingly focusing on such compounds to ensure they meet stringent environmental standards.

In conclusion, 2-(3-methylphenoxy)-N-{4-(morpholin-4-yl)-6-(pyrrolidin-1-yl)-1,3,5-triazin-2-ylmethyl}acetamide represents a sophisticated molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a promising candidate for further research and development. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in both academic and industrial settings.